Birelentinib

• CAS: 2662512-15-2
• Molecular Formula: C23H21F2N5O3
• Molecular Weight: 453.4 g/mol
• InChI: InChI=1S/C23H21F2N5O3/c24-17-2-1-3-18(19(17)25)33-15-7-4-13(5-8-15)20-21-22(26)27-12-28-30(21)23(29-20)14-6-9-16(10-31)32-11-14/h1-5,7-8,12,14,16,31H,6,9-11H2,(H2,26,27,28)/t14-,16+/m1/s1
• InChIKey: NQJKXHPWHYRGST-ZBFHGGJFSA-N

Birelentinib for B-Cell Malignancy Research

Birelentinib (DZD8586) is a first-in-class, orally bioavailable, non-covalent, dual inhibitor of LYN and Bruton's Tyrosine Kinase (BTK) with full blood-brain barrier (BBB) penetration [1]. It is an investigational small molecule designed to overcome both BTK-dependent and independent B-cell receptor (BCR) signaling pathways in B-cell non-Hodgkin lymphomas (B-NHL) [2].

Dual BTK/LYN pathway inhibition studies in B-cell signaling models

Research models requiring reported blood-brain barrier penetration

BTK C481S mutation resistance research and covalent-inhibitor failure models

• [1] Dizal Pharma. (2025). Birelentinib (DZD8586). Product Pipeline. Accessed via https://www.dizalpharma.com. View Source
• [2] IUPHAR/BPS Guide to PHARMACOLOGY. (2025). birelentinib ligand page. Accessed via https://www.guidetopharmacology.org. View Source

Birelentinib: Dual LYN/BTK & BBB Penetration

Unlike approved covalent BTK inhibitors (e.g., ibrutinib, acalabrutinib, zanubrutinib) and non-covalent alternatives (e.g., pirtobrutinib), Birelentinib uniquely targets both BTK and LYN kinases, thereby addressing the two primary mechanisms of resistance—BTK C481X mutations and BTK-independent BCR signaling [1]. Covalent inhibitors fail in the presence of the C481X mutation, while existing single-target agents do not fully suppress the compensatory LYN-mediated pathway. Birelentinib's distinct dual mechanism, combined with its non-covalent binding and full BBB penetration, provides a quantifiable advantage in preclinical models and clinical trials of heavily pretreated, relapsed/refractory disease [2].

Mechanism Covalent BTK inhibitors (e.g., ibrutinib) may lose activity in C481S-mutant contexts; non-covalent dual LYN/BTK profile may not be replicated.

CNS exposure Standard BTK inhibitors show limited BBB penetration; reported full BBB penetration of birelentinib may not transfer to single-target alternatives.

Signaling LYN-driven bypass resistance pathways may not be addressed by BTK-only or FAK-selective inhibitors; class-level mismatch possible.

• [1] TrialMedPath. (2025). FDA Grants Fast Track Designation to Birelentinib for Relapsed/Refractory CLL/SLL. News Article. View Source
• [2] Dizal Pharma. (2025). U.S. FDA Granted Fast Track Designation to Dizal’s Birelentinib for Relapsed/Refractory Chronic Lymphocytic Leukemia or Small Lymphocytic Lymphoma. Press Release. View Source

Birelentinib Comparative Evidence

Dual LYN/BTK Inhibition in Preclinical Tumor Models

Birelentinib demonstrates potent dual inhibition of both BTK and LYN, a key differentiator from all approved covalent BTK inhibitors (ibrutinib, acalabrutinib, zanubrutinib) which target BTK alone. In cellular assays, birelentinib completely blocks BCR signaling in both BTK-dependent and -independent models, an effect not observed with single-agent BTK inhibitors [1].

Dual LYN/BTK activity

Reported

Significant improvement over BTK-only inhibitors in preclinical tumor models

Supports dual-targeting model-response context

Qualitative data; verify specific model details

Evidence Dimension	Target Engagement and Pathway Inhibition
Target Compound Data	Complete blockade of BCR signaling in both BTK-dependent and LYN-dependent models
Comparator Or Baseline	Covalent BTK inhibitors (ibrutinib, acalabrutinib, zanubrutinib) do not inhibit LYN and cannot block BTK-independent BCR signaling
Quantified Difference	Birelentinib uniquely addresses the LYN-mediated resistance pathway, a feature absent in comparator drugs.
Conditions	In vitro B-cell non-Hodgkin lymphoma cell lines and ex vivo primary CLL samples

Why This Matters

This dual targeting directly addresses a major resistance mechanism not covered by any approved single-target BTK inhibitor, making Birelentinib the preferred tool for studying BCR signaling in resistant B-cell malignancies.

• [1] TrialMedPath. (2025). FDA Grants Fast Track Designation to Birelentinib for Relapsed/Refractory CLL/SLL. News Article. View Source

C481S Mutant BTK Inhibition Overcomes Ibrutinib Resistance

Birelentinib potently inhibits the BTK C481S mutant, the most common resistance mutation to covalent BTK inhibitors like ibrutinib. Birelentinib shows an IC50 of 0.86 nM against BTK C481S in biochemical assays, while wild-type BTK is inhibited with an IC50 of 0.70 nM [1]. In contrast, ibrutinib and other covalent inhibitors are essentially inactive against BTK C481S due to the loss of the covalent binding residue.

C481S mutant BTK inhibition

Reported

WT BTK IC50 0.7 nM; C481S IC50 0.86 nM

Ibrutinib: C481S IC50 > 1,000 nM

Supports BTK C481S resistance model research

Enzymatic assay context; purified kinases

Evidence Dimension	Inhibition of BTK C481S Mutant
Target Compound Data	IC50 = 0.86 nM (BTK C481S)
Comparator Or Baseline	Ibrutinib: IC50 > 1,000 nM for BTK C481S (functionally inactive)
Quantified Difference	Birelentinib is >1000-fold more potent against the C481S mutant than ibrutinib.
Conditions	In vitro kinase activity assay (GtoPdb and WO2021136219A1 patent data)

Why This Matters

This provides a clear, quantitative justification for selecting Birelentinib over any covalent BTK inhibitor for research involving C481S-mutant models or to study acquired resistance mechanisms.

• [1] IUPHAR/BPS Guide to PHARMACOLOGY. (2025). birelentinib ligand activity charts. Accessed via https://www.guidetoimmunopharmacology.org. View Source

Complete BBB Penetration vs. Other BTK Inhibitors

Birelentinib is reported to have full blood-brain barrier (BBB) penetration, a property that is either absent or very limited for most other BTK inhibitors [1]. While ibrutinib and acalabrutinib have shown some CNS activity, their penetration is limited and variable. Birelentinib has demonstrated profound tumor growth inhibition and induced tumor regression in a CNS tumor model, whereas many BTK inhibitors show minimal efficacy in this compartment .

BBB penetration

Class-level inference

Full BBB penetration; CNS tumor regression at ≥50 mg/kg in vivo

Supports CNS lymphoma model research

Specific efflux profile may differ across BTK inhibitors

Evidence Dimension	CNS Exposure and Efficacy
Target Compound Data	Induces tumor regression in a CNS lymphoma model
Comparator Or Baseline	Ibrutinib/Acalabrutinib show limited CNS penetration and reduced efficacy in CNS models
Quantified Difference	Birelentinib is a full BBB penetrant; comparative Kp,uu values for other BTK inhibitors are typically <0.3.
Conditions	In vivo CNS lymphoma xenograft model (data presented in patent WO2021136219A1)

Why This Matters

For research focusing on primary or secondary CNS lymphoma, Birelentinib is the only dual LYN/BTK inhibitor with proven CNS bioavailability, making it an essential tool for investigating B-cell malignancies in this niche.

• [1] Dizal Pharma. (2025). Birelentinib (DZD8586). Product Pipeline. Accessed via https://www.dizalpharma.com. View Source

Objective Response Rate in Heavily Pretreated CLL/SLL

In a pooled analysis of Phase I/II studies (TAI-SHAN5 and TAI-SHAN8) in heavily pretreated CLL/SLL patients who had failed prior BTK and BCL-2 inhibitors, Birelentinib demonstrated an objective response rate (ORR) of 84.2% at the recommended Phase 3 dose of 50 mg QD [1]. This compares favorably to pirtobrutinib, a non-covalent BTK inhibitor, which showed an ORR of 56-62% in a similar post-BTKi CLL/SLL population in the BRUIN trial.

ORR in heavily pretreated CLL/SLL

Endpoint context

ORR 84.2% (9-mo DOR rate 83.3%) in pooled Phase 1/2

Ibrutinib ORR 42–58% (RESONATE); venetoclax 65–71% in less pretreated populations

Reported endpoint context; multi-refractory study population

Cross-trial comparison; verify individual study designs

Evidence Dimension	Objective Response Rate (ORR) in Relapsed/Refractory CLL/SLL
Target Compound Data	ORR = 84.2% (n=19) at 50 mg QD
Comparator Or Baseline	Pirtobrutinib ORR = 56-62% (n=121) in a similar patient population
Quantified Difference	Birelentinib shows a 22-28% absolute improvement in ORR over pirtobrutinib in comparable post-BTKi patient cohorts.
Conditions	Phase I/II clinical trials in patients with R/R CLL/SLL after prior BTK inhibitor therapy (EHA/ASCO 2025 presentations)

Why This Matters

This clinical efficacy data, showing higher response rates than the most advanced non-covalent BTK inhibitor, supports the selection of Birelentinib for translational research focused on overcoming drug resistance in CLL/SLL.

• [1] TrialMedPath. (2025). FDA Grants Fast Track Designation to Birelentinib for Relapsed/Refractory CLL/SLL. News Article. View Source

Birelentinib Research & Procurement Applications

Ibrutinib-Resistant BTK C481S Mutation Models

Birelentinib is the ideal tool for dissecting the LYN-mediated, BTK-independent branch of the BCR signaling pathway. It can be used in in vitro and in vivo models to demonstrate the functional redundancy of BTK and LYN in B-cell survival and to study the emergence of resistance to single-agent BTK inhibitors [1].

CNS Lymphoma Xenograft and Syngeneic Models

Due to its potent and equipotent inhibition of both wild-type and C481S-mutant BTK, Birelentinib is the preferred agent for generating robust and reproducible efficacy data in xenograft or genetically engineered mouse models that harbor the ibrutinib-resistance mutation [1].

Multi-Drug Resistant CLL/SLL & DLBCL Models

Birelentinib's full BBB penetration makes it uniquely suited for preclinical studies targeting CNS involvement in B-cell malignancies. It should be prioritized over other BTK inhibitors in efficacy studies using intracranial xenograft models or in models of leptomeningeal disease .

Benchmarking Novel BTK Degraders or Next-Generation Dual Inhibitors

As a first-in-class, clinically active dual LYN/BTK inhibitor, Birelentinib serves as a critical reference standard and positive control for the discovery and development of new agents targeting these pathways, including BTK degraders, other dual inhibitors, and PROTACs [2].

Application

Selection Property

Validation Focus

BTK C481S resistance model studies

Dual LYN/BTK inhibition with reported C481S mutant potency

C481S kinase assay response and resistance model endpoints

CNS lymphoma xenograft models

Reported full BBB penetration

CNS tumor model response endpoints

Multi-refractory CLL/SLL translational research

Dual inhibition mechanism and reported clinical endpoint context

ORR endpoint interpretation in heavily pretreated populations

• [1] TrialMedPath. (2025). FDA Grants Fast Track Designation to Birelentinib for Relapsed/Refractory CLL/SLL. News Article. View Source
• [2] IUPHAR/BPS Guide to PHARMACOLOGY. (2025). birelentinib ligand page. Accessed via https://www.guidetopharmacology.org. View Source